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CAS No.: 17696-11-6

Cat. No.: S666759

Get Quote

Chemical Properties of Starting Material and Product

The table below summarizes the key characteristics of the reactant and the product for easy comparison.

Property
Ethyl 8-bromooctanoate (Starting
Material)

8-Bromooctanoic acid (Product)

CAS Number 29823-21-0 [1] [2] [3] 17696-11-6 [4] [5] [6]

Molecular
Formula

C10H19BrO2 [1] [2] [3] C8H15BrO2 [4] [5] [6]

Molecular
Weight

251.16 g/mol [1] [2] [3] 223.11 g/mol [4] [5] [6]

Physical Form Colorless to light yellow liquid [2] [7] White to off-white crystalline powder
[6] [8]

Boiling Point 123°C/3 mm Hg [1] or 267.1°C at 760
mmHg [3]

147-150°C/2 mmHg [4] [6]

Melting Point Not Applicable (liquid) [3] 35-37 °C [4] [5] [6]
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Property
Ethyl 8-bromooctanoate (Starting
Material)

8-Bromooctanoic acid (Product)

Density 1.2±0.1 g/cm³ [7] [3] 1.3±0.1 g/cm³ [5]

Flash Point 139.5±13.0 °C [7] [3] 136.8±23.2 °C [5]

Safety and Handling Information

Working with these chemicals requires strict adherence to safety protocols:

8-Bromooctanoic acid is classified as Corrosive (Hazard Statement H314) [5] [6] [8]. It causes

severe skin burns and eye damage.
Ethyl 8-bromooctanoate is generally classified as an Irritant (Xi) [1] [3].

Personal Protective Equipment (PPE) is essential. This includes:
Eye protection: Safety goggles or faceshields [4] [3].

Skin protection: Wear suitable protective clothing and chemical-resistant gloves [4] [3].
Respiratory protection: Use in a chemical fume hood is required [3]. For the acid, wearing a

respirator with appropriate cartridges is recommended [4] [5].

Detailed Synthesis Protocol

The following diagram illustrates the core hydrolysis reaction for this synthesis:

Ethyl 8-bromooctanoate
(C10H19BrO2)

Reaction with
NaOH / EtOH

Step 1 8-Bromooctanoic acid
(C8H15BrO2)

Acidification
with HCl

Click to download full resolution via product page

The synthesis is achieved via a base-catalyzed ester hydrolysis, followed by acidification [6].

Step-by-Step Experimental Procedure

This protocol is adapted from a published synthetic route [6].
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 8-

bromooctanoate (1.0 g, 3.98 mmol) in anhydrous ethanol (10 mL). Place the flask in an ice-water

bath to cool the mixture to 0°C with stirring [6].

Hydrolysis: Slowly add 1 M sodium hydroxide (NaOH) solution (3.98 mL, 3.98 mmol) dropwise to

the stirred solution at 0°C. Continue stirring the reaction mixture at this temperature for 5 hours [6].

Monitor the reaction by TLC to confirm the consumption of the starting ester.

Work-up:

After completion, carefully acidify the reaction mixture to pH ~1-2 using 1 M hydrochloric acid
(HCl) solution [6].

Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3
× 10 mL) [6].

Combine the organic extracts and wash them sequentially with:
Saturated sodium bicarbonate (NaHCO₃) solution (2 × 20 mL) - Caution: Gas
evolution.
Saturated sodium chloride (NaCl) solution (2 × 20 mL) to brine the organic layer [6].

Purification and Isolation:

Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄).
Filter off the solid desiccant and concentrate the filtrate under reduced pressure using a rotary

evaporator.
The reported yield for this procedure is 0.86 g (97%) of 8-bromooctanoic acid as a colorless

oil that may solidify upon cooling [6]. For higher purity, the product can be further purified by
recrystallization.

Application Notes for Researchers

Reaction Suitability: This one-pot hydrolysis is a robust and high-yielding method to convert the

ester into the carboxylic acid. The 8-bromooctanoic acid produced is a valuable cross-linking
reagent and building block. It can be used, for example, to synthesize 8-mercaptooctanoic acid or to

attach functional groups to molecules in medicinal chemistry [4] [6].
Quality Control: Purity of the final product can be confirmed by analytical techniques such as Thin-
Layer Chromatography (TLC), Gas Chromatography (GC), or HPLC. The specifications from
commercial suppliers often require the related substance (8-bromooctanoic acid) in the starting

ethyl ester to be 0.5% maximum [2], which helps ensure a high-quality final product.
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Scalability: While this protocol is on a millimole scale, the reaction conditions are generally

adaptable to larger scales. Ensure that the cooling and mixing efficiency are maintained during scale-
up.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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